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Compound of Interest

Compound Name: Propazine-d14

Cat. No.: B12302533

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for the handling and disposal of Propazine-d14, a deuterated analog of the triazine
herbicide Propazine. Adherence to these procedures is critical for minimizing exposure risks
and ensuring compliant disposal.

Propazine-d14 is utilized in scientific research, often as an internal standard or tracer for
analytical studies.[1][2] While specific toxicity data for Propazine-d14 is limited, the safety
protocols for its non-deuterated counterpart, Propazine, should be strictly followed. Propazine
is suspected of causing cancer and is classified as a substance with potential health hazards.

[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of Propazine-d14 is the first step in safe
handling. This data, primarily based on Propazine, informs proper storage and handling
procedures.
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Property

Value

CAS Number

1219802-87-5[4][5]

Molecular Formula

CoH2CID14N5s[5]

Molecular Weight 243.80 g/mol [4][5]
Appearance White to off-white solid/crystalline powder[5][6]
Melting Point 212-214 °CJ[7]

Water Solubility

8.6 mg/L at 22 °CJ6]

Storage Temperature

Room temperature or as specified by the
supplier (-20°C for long-term storage)[1][2][4]

Stability

Stable under recommended storage
conditions[4]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) strategy is non-negotiable when

handling Propazine-d14 to prevent dermal, ocular, and inhalation exposure.[8]
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

Nitrile, neoprene, or butyl
rubber gloves are
recommended. Avoid leather
or fabric gloves. Always wash
the exterior of gloves before
removal.[9][10][11]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

For tasks with a higher risk of
splashing, such as mixing, a
face shield worn over goggles
is essential.[8][9][10]

Skin and Body Protection

Laboratory coat or chemical-

resistant coveralls

A lab coat should be worn at a
minimum. For larger quantities
or when there is a risk of
significant exposure,
disposable coveralls (e.qg.,
Tyvek®) are recommended.
Pant legs should be worn over
boots.[8][12]

Respiratory Protection

NIOSH-approved respirator

A respirator with an
appropriate organic vapor
cartridge and particulate filter
should be used if working
outside of a fume hood or if
dust/aerosols may be
generated.[9][13]

Footwear

Closed-toe, chemical-resistant

boots

Leather or fabric footwear
should not be worn in the
laboratory.[8][10][12]

Operational Plan: Step-by-Step Handling Protocol
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Following a systematic workflow is crucial for minimizing risks during the handling of
Propazine-d14.

e Preparation and Planning:

o Read and understand the Safety Data Sheet (SDS) for Propazine-d14 before starting any
work.[12]

o Ensure all necessary PPE is available and in good condition.[8]
o Designate a specific area for handling, preferably within a certified chemical fume hood.
e Handling and Use:

Work in a well-ventilated area, such as a chemical fume hood, to avoid the formation of

[e]

dust and aerosols.[13]

[e]

Avoid all direct contact with the substance.[13]

o

Use non-sparking tools.[13]

[¢]

Wash hands thoroughly after handling, before eating, drinking, or smoking.[6]
e Spill Management:

o In case of a small spill, carefully sweep the solid material, moistening slightly to prevent
dusting, and place it into a sealed container for disposal.[13]

o Ventilate the area and wash the spill site after material pickup is complete.
o For larger spills, evacuate the area and follow emergency procedures.

Disposal Plan

Proper disposal of Propazine-d14 and any contaminated materials is essential to prevent
environmental contamination.
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o Waste Characterization: All waste containing Propazine-d14 should be treated as hazardous
waste.

o Containerization: Collect waste in clearly labeled, sealed containers.

» Disposal Method: Dispose of contents and container in accordance with all local, regional,
national, and international regulations.[3][13] Incineration at a licensed hazardous waste
facility is a common disposal method for pesticides.[14] Do not allow the product to enter
drains or waterways.[3]

Experimental Workflow and Safety Diagram

The following diagram outlines the key decision points and safety protocols for handling
Propazine-d14 in a laboratory setting.
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Propazine-d14 Safe Handling Workflow
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Caption: Workflow for the safe handling of Propazine-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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